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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No.: B192730 Get Quote

An In-depth Technical Guide to 4'-tert-Butylacetophenone

This technical guide provides a comprehensive overview of 4'-tert-Butylacetophenone, a

versatile organic compound utilized in various sectors including pharmaceuticals,

agrochemicals, and the fragrance industry. This document outlines its fundamental chemical

properties, detailed synthesis protocols, and its applications, particularly for researchers,

scientists, and professionals in drug development.

Core Chemical and Physical Properties
4'-tert-Butylacetophenone, also known as 1-(4-tert-butylphenyl)ethanone, is a para-

substituted acetophenone.[1] At room temperature, it can present as a clear, colorless liquid or

a white to off-white solid.[1][2][3] It is characterized by the molecular formula C12H16O and a

molecular weight of 176.25 g/mol .[1][2][4][5][6][7]

Quantitative Data Summary
The key physicochemical properties of 4'-tert-Butylacetophenone are summarized in the

table below for easy reference.
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Property Value References

Molecular Formula C12H16O [1][2][3][4][6][7][8]

Molecular Weight 176.25 g/mol [1][2][4][5][6][7]

CAS Number 943-27-1 [1][2][3][4][5][6][7][8][9]

Appearance
Clear colorless liquid or white

to off-white solid
[1][2][3]

Melting Point 17-18 °C (dimorphic) [1][2][3][8]

Boiling Point 107-108 °C @ 5 mmHg [1][2][3][8]

Density 0.964 g/mL at 25 °C [1][2][8]

Refractive Index n20/D 1.52 [1][2][9]

Solubility

Insoluble in water; Soluble in

alcohol and ether; Slightly

soluble in chloroform, ethyl

acetate, and methanol.

[1][2][8]

Flash Point 86 °F (30 °C) [1][3]

Experimental Protocols
The primary method for synthesizing 4'-tert-Butylacetophenone is through the Friedel-Crafts

acylation of tert-butylbenzene.[3]

Synthesis of 4'-tert-Butylacetophenone via Friedel-
Crafts Acylation
Objective: To synthesize 4'-tert-Butylacetophenone from tert-butylbenzene and acetyl

chloride.

Materials:

Anhydrous aluminum chloride (AlCl3)
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Carbon tetrachloride (CCl4)

Acetyl chloride (CH3COCl)

tert-Butylbenzene (C10H14)

Hydrochloric acid (HCl, 35%)

Water (H2O)

Ice

Nitrogen gas (N2)

Anhydrous sodium acetate

Procedure:

Reaction Setup: In a reaction vessel, place 514 grams (3.85 mol) of anhydrous aluminum

chloride in 2 liters of carbon tetrachloride.[9]

Addition of Acetyl Chloride: Vigorously stir the mixture while adding 302 grams (3.85 mol) of

acetyl chloride over a period of 1 hour. Maintain the temperature below 10 °C during this

addition.[9]

Addition of tert-Butylbenzene: Subsequently, add 469 grams (3.5 mol) of tert-butylbenzene to

the reaction mixture over a 3-hour period, ensuring the temperature is kept below 5 °C.[9]

Reaction Completion: After the addition is complete, continue stirring the mixture for 1 hour

without cooling.[9]

Quenching: Pour the reaction mixture into a separate vessel containing 500 mL of water, 1.7

kg of ice, and 150 mL of 35% hydrochloric acid to quench the reaction.[9]

Extraction and Purification: Separate the organic phase. Wash the organic layer to neutrality

and then dry it.[9]
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Solvent Removal: Distill off the carbon tetrachloride solvent. The resulting product is 600

grams of 4'-tert-butylacetophenone.[9]

Reactants Reagents & Solvent

Process

Product

tert-Butylbenzene

Friedel-Crafts Acylation
(<10°C)

Acetyl Chloride Anhydrous AlCl3 Carbon Tetrachloride

Quenching
(Ice, H2O, HCl)

Separation, Washing, Drying

Solvent Distillation

4'-tert-Butylacetophenone

Click to download full resolution via product page

Caption: Synthesis workflow for 4'-tert-Butylacetophenone.

Applications in Research and Drug Development
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4'-tert-Butylacetophenone serves as a crucial intermediate in the synthesis of various organic

molecules.[3] Its applications are diverse, ranging from being a component in fragrances to a

building block for pharmaceuticals and agrochemicals.[3]

Pharmaceutical Intermediate: It is an important precursor in the synthesis of more complex

molecules. For instance, it is identified as an impurity in the synthesis of Ebastine, an

antihistamine drug.[1][2] It is also used to synthesize 2-pyridone derivatives, which are

scaffolds of interest in medicinal chemistry.[1][2][6]

Agrochemicals and Specialty Chemicals: The compound is used in the production of certain

agrochemicals, polymers, and UV stabilizers.[3]

Research Applications: In a laboratory setting, it is used in studies related to organic

synthesis methodologies and olfactory research.[3][10] For example, it can be a starting

material for the Willgerodt-Kindler reaction to produce 4-tert-butylphenylacetic acid, another

valuable chemical intermediate.[11]

Examples

4'-tert-Butylacetophenone

Pharmaceuticals Agrochemicals Fragrances & Flavors Specialty Chemicals
(Polymers, UV Stabilizers)

4-tert-Butylphenylacetic Acid

starting material for

Ebastine Synthesis
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precursor for

2-Pyridone Derivatives

precursor for
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Caption: Role as an intermediate in various applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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